Cas no 123469-39-6 (Methanone,[4-(2-aminoethyl)-1-piperazinyl]phenyl-)

• Product Name: Methanone,[4-(2-aminoethyl)-1-piperazinyl]phenyl-
• CAS No: 123469-39-6
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 105615
• PubChem ID: 28705748
• Update Time: 2025-04-18

Methanone,[4-(2-aminoethyl)-1-piperazinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(2-aminoethyl)-1-piperazinyl]phenyl-
• [4-(2-aminoethyl)piperazin-1-yl]-phenylmethanone
• 1-Benzoyl-4-(2-aminoethyl)piperazine
• ACMC-20mqlr
• AG-D-50514
• CTK4B3516
• KB-217809
• PubChem12272
• 4-Benzoyl-1-piperazineethanamine
• 123469-39-6
• A1-67202
• (4-(2-aminoethyl)piperazin-1-yl)(phenyl)methanone
• FT-0604308
• DTXSID00651571
• SCHEMBL10153569
• AKOS009423642
• [4-(2-Aminoethyl)piperazin-1-yl](phenyl)methanone

• Inchi： 1S/C13H19N3O/c14-6-7-15-8-10-16(11-9-15)13(17)12-4-2-1-3-5-12/h1-5H,6-11,14H2
• InChI Key： ZYCRXUALSHZBFA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCN(CCN)CC1

Computed Properties

• Exact Mass: 233.15297
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (70 g/l) (25 º C),
• PSA: 49.57